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Introduction
Cephalexin is a widely used first-generation cephalosporin antibiotic effective against a broad

spectrum of Gram-positive and some Gram-negative bacteria. In a laboratory setting, the

preparation of stable and accurate stock solutions is crucial for a variety of applications,

including antimicrobial susceptibility testing, in vitro and in vivo efficacy studies, and as a

selective agent in cell culture. This document provides detailed protocols for the preparation

and storage of Cephalexin stock solutions to ensure their stability and reliability for

experimental use.

Physicochemical Properties of Cephalexin
Understanding the fundamental properties of Cephalexin is essential for its proper handling

and storage.
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Property Value Reference

Molecular Formula C₁₆H₁₇N₃O₄S [1]

Molecular Weight 347.39 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

pH (in solution) 3.0 - 6.0 [2]

Solubility of Cephalexin
Cephalexin is described as slightly soluble in water and practically insoluble in ethanol,

chloroform, and ether.[2][3] The solubility can be influenced by the solvent and pH. For

consistent results, it is recommended to use high-purity water (e.g., HPLC grade) or a suitable

buffer.

Solvent Solubility Notes Reference

Water ≥8.7 mg/mL

Warming the tube to

37°C and/or using an

ultrasonic bath can aid

dissolution.

[4]

Water 10 mg/mL - [1][3]

Phosphate Buffered

Saline (PBS), pH 7.2
~2 mg/mL

Aqueous solutions in

PBS are not

recommended for

storage for more than

one day.

[5]

Dimethyl Sulfoxide

(DMSO)
5 mg/mL (14.39 mM)

Use fresh DMSO as

moisture can reduce

solubility.

[1]

Ethanol Insoluble - [1]
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Stability of Cephalexin Solutions
The stability of Cephalexin in solution is influenced by several factors, including pH,

temperature, and exposure to light. Cephalexin is generally considered acid-stable.[3]

However, it can undergo degradation through hydrolysis of the β-lactam ring, particularly under

alkaline conditions.[6]

Storage Condition Duration Stability Notes Reference

Powder 3 years at -20°C
Store in a tight

container.
[1]

Reconstituted Oral

Suspension

14 days at 2-8°C

(refrigerated)
Discard after 14 days. [3][7]

Stock Solution in

Solvent
1 year at -80°C

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

Stock Solution in

Solvent
1 month at -20°C

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

Experimental Protocols
Protocol for Preparation of 10 mg/mL Aqueous
Cephalexin Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of Cephalexin in water.

Materials:

Cephalexin monohydrate powder

Sterile, high-purity water (e.g., HPLC grade or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Spatula

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Sterile syringe filters (0.22 µm pore size)

Sterile cryovials or microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh the desired amount of Cephalexin monohydrate powder using a

calibrated analytical balance. For example, to prepare 10 mL of a 10 mg/mL solution, weigh

100 mg of Cephalexin.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add a portion of the sterile water (e.g., 8 mL for a final volume of 10 mL).

Vortex the mixture vigorously for 1-2 minutes.

To aid dissolution, you may warm the solution in a 37°C water bath for 10 minutes and/or

place it in an ultrasonic bath for a short period.[4]

Add the remaining sterile water to reach the final desired volume (e.g., bring the total

volume to 10 mL).

Vortex again until the solution is clear and all powder is dissolved.

Sterilization:

To ensure sterility, filter the prepared stock solution through a 0.22 µm sterile syringe filter

into a new sterile container. This step is critical for applications in cell culture or for in vivo
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studies.

Aliquoting and Storage:

Dispense the sterilized stock solution into smaller, single-use aliquots in sterile cryovials or

microcentrifuge tubes.

Label each aliquot clearly with the name of the compound, concentration, date of

preparation, and your initials.

For long-term storage, store the aliquots at -80°C for up to one year.[1] For short-term

storage, aliquots can be kept at -20°C for up to one month.[1] Avoid repeated freeze-thaw

cycles.

Protocol for Forced Degradation Study of Cephalexin
This protocol is designed to assess the stability of Cephalexin under various stress conditions.

Materials:

Prepared Cephalexin stock solution (e.g., 1 mg/mL)

0.1 M Hydrochloric acid (HCl)

0.01 M Sodium hydroxide (NaOH)

3% (v/v) Hydrogen peroxide (H₂O₂)

Incubator or oven set to 80°C

UV lamp (e.g., 365 nm)

Appropriate analytical instrumentation for quantification (e.g., HPLC-UV)

Procedure:

Preparation of Stressed Samples:

Acidic Degradation: Mix an equal volume of the Cephalexin stock solution with 0.1 M HCl.
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Alkaline Degradation: Mix an equal volume of the Cephalexin stock solution with 0.01 M

NaOH.

Oxidative Degradation: Mix an equal volume of the Cephalexin stock solution with 3%

H₂O₂.

Thermal Degradation: Place an aliquot of the Cephalexin stock solution in an incubator at

80°C.

Photolytic Degradation: Expose an aliquot of the Cephalexin stock solution to UV light at

365 nm.

Incubation: Incubate the stressed samples for a defined period (e.g., 24 hours). A control

sample (Cephalexin stock solution without any stressor) should be kept under normal

storage conditions.

Neutralization (for acidic and alkaline samples): After incubation, neutralize the acidic and

alkaline samples with an appropriate volume of NaOH and HCl, respectively.

Analysis: Analyze all samples (including the control) using a suitable stability-indicating

method, such as RP-HPLC, to determine the percentage of Cephalexin remaining.[8]
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Workflow for Preparing Cephalexin Stock Solution

Preparation

Enhancement (Optional)

Finalization

1. Weigh Cephalexin Powder

2. Add Sterile Water

3. Vortex to Dissolve

Warm to 37°C Sonicate

4. Sterile Filter (0.22 µm)

5. Aliquot into Vials

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for Cephalexin stock solution preparation.
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Factors Affecting Cephalexin Stability in Solution

Influencing Factors

Degradation Pathways

pH

Cephalexin Stability

  Optimal ~5.5-6.5
Degradation at high pH

Temperature

  Increased degradation
at higher temperatures

Light Exposure

  Potential for
photodegradation

Hydrolysis of
β-lactam Ring

Intramolecular
Nucleophilic Attack

Click to download full resolution via product page

Caption: Factors influencing the stability of Cephalexin in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11330/
https://pubmed.ncbi.nlm.nih.gov/11330/
https://www.droracle.ai/articles/129482/what-is-the-shelf-life-of-cephalexin-cefalexin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3867238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3867238/
https://www.benchchem.com/product/b1668389#preparing-stable-cephalexin-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1668389#preparing-stable-cephalexin-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1668389#preparing-stable-cephalexin-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1668389#preparing-stable-cephalexin-stock-solutions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

